Aurate(1-), tetrabromo-, potassium, (SP-4-1)-
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Overview
Description
Potassium tetrabromoaurate is a perbromometallate salt. It contains a tetrabromoaurate(1-).
Scientific Research Applications
Electrochemical Analysis : A study by Kalcher (1985) explored the use of a chemically modified carbon paste electrode for the voltammetric determination of gold(III), including tetrabromo-aurate(III). This research highlighted the potential of modified electrodes in trace metal analysis (Kalcher, 1985).
Crystallography and Structural Chemistry : Research on different aurate compounds has contributed significantly to crystallography. For example, the work by Lang, Dahmer, and Abram (1999) on tetraphenylphosphonium tetrakis(1-methyl-1,2,3,4-tetrazole-5-thiolato)aurate(III) provided insights into the crystal structure and bonding in gold compounds (Lang, Dahmer, & Abram, 1999).
Materials Science : Aurates have been studied in the context of materials science for their unique properties. For instance, research by Park and Parise (1995) on the high-pressure synthesis and structure of a new aurate, CaAu2O4, has contributed to our understanding of the structural properties of aurates under different conditions (Park & Parise, 1995).
Potassium Ion Batteries : In the field of energy storage, Kishore, Venkatesh, and Munichandraiah (2016) investigated potassium tetratitanate (K2Ti4O9) as an anode material for potassium ion batteries, highlighting the potential of aurate compounds in battery technology (Kishore, Venkatesh, & Munichandraiah, 2016).
Antifungal Applications : Aurantoside K, a tetramic acid glycoside isolated from a marine sponge, was found to exhibit a broad spectrum of antifungal activity, as reported by Kumar, Subramani, Feussner, and Aalbersberg (2012). This indicates the potential of aurate compounds in developing new antifungal agents (Kumar, Subramani, Feussner, & Aalbersberg, 2012).
Gold Complexes in Catalysis : The preparation of 2,3,4,5-tetrahydropyridines from 5-alkynylamines under the catalytic action of gold(III) salts, as demonstrated by Fukuda and Utimoto (1987), showcases the role of aurate compounds in organic synthesis and catalysis (Fukuda & Utimoto, 1987).
Safety and Hazards
Aurate(1-), tetrabromo-, potassium, (SP-4-1)- may be corrosive to metals and harmful if swallowed . It can cause severe skin burns and eye damage, and may cause respiratory irritation and an allergic skin reaction . It is also harmful to aquatic life with long-lasting effects . Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, and wearing protective gear .
Mechanism of Action
Target of Action
Potassium tetrabromoaurate (KAuBr₄) primarily targets cellular proteins and enzymes that contain thiol groups. These thiol groups are crucial for the structural and functional integrity of many proteins, including those involved in cellular signaling and metabolism .
Mode of Action
KAuBr₄ interacts with its targets through the formation of covalent bonds with thiol groups. This interaction leads to the inhibition of enzyme activity and disruption of protein function. The gold(III) ion in KAuBr₄ is highly electrophilic, making it reactive towards nucleophilic thiol groups in cysteine residues of proteins .
Biochemical Pathways
The inhibition of thiol-containing enzymes by KAuBr₄ affects several biochemical pathways, particularly those involved in redox regulation and cellular metabolism. For example, the inhibition of glutathione reductase disrupts the cellular redox balance, leading to oxidative stress. This oxidative stress can trigger downstream effects such as apoptosis (programmed cell death) and inhibition of cell proliferation .
Pharmacokinetics
The pharmacokinetics of KAuBr₄ involve its absorption, distribution, metabolism, and excretion (ADME). Upon administration, KAuBr₄ is absorbed into the bloodstream and distributed to various tissues. Its bioavailability is influenced by its solubility and stability in biological fluids. KAuBr₄ is metabolized primarily in the liver, where it undergoes reduction and conjugation reactions. The metabolites are then excreted via the kidneys .
Result of Action
At the molecular level, the action of KAuBr₄ results in the inhibition of key enzymes and disruption of protein functions. This leads to cellular effects such as oxidative stress, apoptosis, and inhibition of cell proliferation. These effects are particularly relevant in the context of its potential use as an anti-tumor agent, where the induction of apoptosis in cancer cells is a desired outcome .
Action Environment
The efficacy and stability of KAuBr₄ are influenced by environmental factors such as pH, temperature, and the presence of other ions or molecules. For instance, acidic conditions can enhance the reactivity of KAuBr₄ with thiol groups, while high temperatures can increase its rate of degradation. Additionally, the presence of competing nucleophiles can affect the binding of KAuBr₄ to its targets .
Biochemical Analysis
Biochemical Properties
It has been suggested that it may interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve various biochemical pathways .
Cellular Effects
It is hypothesized that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is suggested that it may exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is limited .
Dosage Effects in Animal Models
The effects of Potassium tetrabromoaurate vary with different dosages in animal models
Metabolic Pathways
It is suggested that it may interact with various enzymes or cofactors, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
It is suggested that it may interact with various transporters or binding proteins, potentially affecting its localization or accumulation .
Subcellular Localization
It is suggested that it may be directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of Aurate(1-), tetrabromo-, potassium, (SP-4-1)- can be achieved by reacting potassium bromide with auric acid in the presence of hydrobromic acid. The resulting product can be purified by recrystallization.", "Starting Materials": [ "Potassium bromide", "Auric acid", "Hydrobromic acid" ], "Reaction": [ "Dissolve potassium bromide in water to form a solution.", "Dissolve auric acid in water to form a separate solution.", "Add hydrobromic acid to the auric acid solution and mix well.", "Slowly add the potassium bromide solution to the auric acid solution while stirring vigorously.", "Allow the mixture to react for several hours at room temperature.", "Filter the resulting product to remove any impurities.", "Recrystallize the product from water to obtain the pure Aurate(1-), tetrabromo-, potassium, (SP-4-1)- compound." ] } | |
CAS No. |
14323-32-1 |
Molecular Formula |
AuBr4K |
Molecular Weight |
555.68 g/mol |
IUPAC Name |
potassium;tetrabromogold(1-) |
InChI |
InChI=1S/Au.4BrH.K/h;4*1H;/q+3;;;;;+1/p-4 |
InChI Key |
GVZKACIZKAONNB-UHFFFAOYSA-J |
SMILES |
[K+].[Br-].[Br-].[Br-].[Br-].[Au+3] |
Canonical SMILES |
[K+].Br[Au-](Br)(Br)Br |
Pictograms |
Irritant |
Related CAS |
17083-68-0 (Parent) |
Synonyms |
omauric acid gold tetrabromide, acid gold tetrabromide, cesium salt gold tetrabromide, potassium salt gold tetrabromide, rubidium salt gold tetrabromide, sodium salt KAuBr4 potassium tetrabromoaurate |
Origin of Product |
United States |
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